3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95%

• IUPAC Name: ethyl 4-(3-chloro-5-hydroxyphenyl)benzoate
• InChI: InChI=1S/C15H13ClO3/c1-2-19-15(18)11-5-3-10(4-6-11)12-7-13(16)9-14(17)8-12/h3-9,17H,2H2,1H3
• InChI Key: UOZLRAMSLOULNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID90686115
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261956-30-2

Description

3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% (CECP) is a phenolic compound with a wide range of applications in the scientific and industrial fields. CECP is a white crystalline solid with a melting point of around 100°C and a boiling point of around 230°C. It is a highly water-soluble compound and is used as a reagent for various reactions. CECP is a versatile compound that can be used as a catalyst, an intermediate, or a stabilizer in a variety of reactions. It is also used as a raw material in the production of pharmaceuticals, dyes, and other chemicals.

Mechanism of Action

3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% is a versatile compound that can be used as a catalyst, an intermediate, or a stabilizer in a variety of reactions. It acts as a Lewis acid, which is an electron-pair acceptor, in the presence of a Lewis base, such as an amine or a carboxylic acid. The Lewis acid-base reaction produces an intermediate, which then undergoes further reactions to produce the desired product.
Biochemical and Physiological Effects
3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% is not known to have any direct biochemical or physiological effects in humans. However, it has been used in the synthesis of various pharmaceuticals, dyes, and other chemicals, which may have various biochemical and physiological effects when consumed. Therefore, it is important to be aware of the potential effects of any products containing 3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95%.

Advantages and Limitations for Lab Experiments

3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% is a highly water-soluble compound and is used as a reagent for various reactions. It is a versatile compound that can be used as a catalyst, an intermediate, or a stabilizer in a variety of reactions. It is also relatively inexpensive and can be stored for long periods of time without any significant degradation. However, 3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% is a toxic compound and should be handled with care. In addition, it is flammable and should be stored away from sources of ignition.

Future Directions

There are a variety of potential future directions for 3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95%, including its use in the synthesis of various heterocyclic compounds, such as quinolines, pyrroles, and furans. It could also be used in the synthesis of various polymers and in the synthesis of various metal complexes. In addition, 3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% could be used in the synthesis of various pharmaceuticals, dyes, and other chemicals. Finally, 3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% could be further studied to determine its potential for use as a catalyst, an intermediate, or a stabilizer in a variety of reactions.

Synthesis Methods

The synthesis of 3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% can be achieved through a variety of methods, including the reaction of chloroacetophenone with 4-ethoxycarbonylphenylmagnesium bromide in the presence of a Lewis acid, such as boron trifluoride. This method yields 3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% in a yield of around 95%, making it a highly efficient synthesis route. Another method involves the reaction of 4-ethoxycarbonylphenylmagnesium bromide with 3-chloro-5-methoxybenzaldehyde in the presence of a base, such as sodium hydroxide. This method yields 3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% in a yield of around 80%.

Scientific Research Applications

3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% has been used in a variety of scientific research applications, such as the synthesis of pharmaceuticals, dyes, and other chemicals. It has also been used in the synthesis of various heterocyclic compounds, such as quinolines, pyrroles, and furans. In addition, 3-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% has been used in the synthesis of various polymers and in the synthesis of various metal complexes.